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Compound of Interest

Compound Name: 3-Ethylpentane

Cat. No.: B1585240

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key thermodynamic properties
of 3-ethylpentane. The information is presented in a structured format to facilitate easy access
and comparison of data. Detailed experimental protocols for the determination of these
properties are also included, alongside a workflow diagram illustrating the experimental
process.

Core Thermodynamic Properties

3-Ethylpentane (CsH1s) is a branched alkane and an isomer of heptane. Its thermodynamic
properties are crucial for understanding its behavior in various chemical and physical
processes.

Quantitative Data Summary

The following tables summarize the essential thermodynamic and physical properties of 3-
ethylpentane.

Table 1: Physical Properties of 3-Ethylpentane

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1585240?utm_src=pdf-interest
https://www.benchchem.com/product/b1585240?utm_src=pdf-body
https://www.benchchem.com/product/b1585240?utm_src=pdf-body
https://www.benchchem.com/product/b1585240?utm_src=pdf-body
https://www.benchchem.com/product/b1585240?utm_src=pdf-body
https://www.benchchem.com/product/b1585240?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH:

Foundational & Exploratory

Check Availability & Pricing

Property Value Unit
Molecular Weight 100.20 g/mol
Melting Point -118.6 °C
Boiling Point 93.3-93.7 °C
Density (at 20°C) 0.698 g/cm3

Table 2: Standard Thermodynamic Properties of 3-Ethylpentane (at 298.15 K and 1 bar)

Property Value Unit
Standard Enthalpy of
) o -208.8+ 0.9 kJ/mol
Formation (Liquid), AfH°(l)
Standard Enthalpy of
) -173.3+£0.9 kJ/mol
Formation (Gas), AfH°(g)
Standard Molar Entropy
o 314.55 J/mol-K
(Liquid), s°()
Standard Molar Entropy (Gas),
) 419.8+1.5 J/mol-K
S°(9)
Standard Gibbs Free Energy
) -1.9 kJ/mol
of Formation (Gas), AfG°(g)
Heat Capacity (Liquid, Cp) 219.58 J/mol-K

Table 3: Phase Transition and Combustion Data
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Property Value Unit
Enthalpy of Fusion, AfusH 9.51 kJ/mol
Enthalpy of Vaporization,
355+0.2 kJ/mol

AvapH
Standard Enthalpy of

_ o -4817.4+0.8 kJ/mol
Combustion (Liquid), AcH®(I)
Critical Temperature, Tc 540.2 K
Critical Pressure, Pc 2.89 MPa

Experimental Protocols

The determination of the thermodynamic properties of 3-ethylpentane involves several key
experimental techniques. The following sections detail the methodologies for measuring boiling
point, enthalpy of combustion, and heat capacity.

Boiling Point Determination via Ebulliometry

Ebulliometry is a precise method for determining the boiling point of a liquid by measuring the
temperature at which the vapor pressure of the liquid equals the ambient pressure.

Apparatus:

Swietostawski-type ebulliometer

Calibrated platinum resistance thermometer or a high-precision mercury thermometer

Heating mantle or oil bath

Barometer

Procedure:

» Calibration: The ebulliometer is first calibrated using a substance with a well-known boiling
point, typically distilled water. The boiling point of the reference substance is measured at the
recorded atmospheric pressure.
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o Sample Introduction: A pure sample of 3-ethylpentane is introduced into the boiling flask of
the ebulliometer.

e Heating: The sample is gently heated to its boiling point. The design of the ebulliometer
ensures that the thermometer is bathed in the vapor that is in equilibrium with the boiling
liquid, preventing superheating errors.

o Temperature Measurement: The temperature is recorded once it stabilizes, which indicates
the boiling point of 3-ethylpentane at the measured atmospheric pressure.

o Pressure Correction: The observed boiling point is corrected to the standard pressure of 1
atm (101.325 kPa) using the Clausius-Clapeyron equation or appropriate correction charts.

Enthalpy of Combustion using Bomb Calorimetry

Bomb calorimetry is the standard method for determining the heat of combustion of a
substance. The sample is combusted in a constant-volume vessel, and the heat released is
measured.

Apparatus:

o Parr-type oxygen bomb calorimeter
e Benzoic acid (for calibration)

e High-purity oxygen source

e Ignition wire

e Crucible

o High-precision digital thermometer
Procedure:

o Calibration: The calorimeter is calibrated by combusting a known mass of benzoic acid,
which has a certified heat of combustion. This determines the heat capacity of the
calorimeter.
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o Sample Preparation: A precisely weighed sample of liquid 3-ethylpentane is placed in the
crucible. A fuse wire of known length and mass is attached to the electrodes, with a portion
of it in contact with the sample.

o Assembly and Pressurization: The crucible is placed inside the bomb, which is then sealed.
The bomb is purged and then filled with high-purity oxygen to a pressure of approximately 30
atm.

e Immersion and Temperature Equilibration: The sealed bomb is placed in the calorimeter
bucket containing a known mass of water. The system is allowed to reach thermal
equilibrium, and the initial temperature is recorded.

« Ignition and Data Acquisition: The sample is ignited by passing an electric current through
the fuse wire. The temperature of the water in the calorimeter is recorded at regular intervals
until it reaches a maximum and then begins to cool.

o Calculation: The heat of combustion is calculated from the temperature rise, the heat
capacity of the calorimeter, and corrections for the heat of formation of nitric acid (from
residual nitrogen in the bomb) and the heat of combustion of the fuse wire.

Heat Capacity and Phase Transitions by Differential
Scanning Calorimetry (DSC)

Differential Scanning Calorimetry measures the difference in heat flow between a sample and a
reference as a function of temperature. It is used to determine heat capacity and to study
phase transitions.

Apparatus:

 Differential Scanning Calorimeter

¢ Hermetically sealed aluminum pans
e High-purity indium (for calibration)

Procedure:
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» Calibration: The DSC instrument is calibrated for temperature and enthalpy using a standard
reference material, such as indium, which has a well-defined melting point and enthalpy of
fusion.

o Sample Preparation: A small, accurately weighed sample of 3-ethylpentane is hermetically
sealed in an aluminum pan. An empty sealed pan is used as a reference.

o Temperature Program: The sample and reference pans are placed in the DSC cell. A
temperature program is initiated, typically involving a controlled heating or cooling rate over
the desired temperature range.

o Data Acquisition: The instrument measures the differential heat flow required to maintain the
sample and reference at the same temperature.

e Analysis:

o Heat Capacity: The heat capacity of the sample is determined from the difference in heat
flow between the sample and a baseline run (with empty pans).

o Phase Transitions: Phase transitions, such as melting, appear as endothermic peaks on
the DSC thermogram. The temperature at the peak maximum corresponds to the
transition temperature, and the area under the peak is proportional to the enthalpy of the
transition.

Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of the
thermodynamic properties of 3-ethylpentane.
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Caption: Workflow for the experimental determination and calculation of thermodynamic

properties of 3-ethylpentane.

« To cite this document: BenchChem. [Thermodynamic Properties of 3-Ethylpentane: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 7/8

Tech Support


https://www.benchchem.com/product/b1585240?utm_src=pdf-body-img
https://www.benchchem.com/product/b1585240?utm_src=pdf-body
https://www.benchchem.com/product/b1585240#thermodynamic-properties-of-3-ethylpentane
https://www.benchchem.com/product/b1585240#thermodynamic-properties-of-3-ethylpentane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1585240#thermodynamic-properties-of-3-
ethylpentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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